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Compound of Interest

Compound Name: BI-0115
Cat. No.: B10821675
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the storage and
stability of BI-0115, a selective small molecule inhibitor of the lectin-like oxidized low-density
lipoprotein receptor-1 (LOX-1). Adherence to these guidelines is crucial for ensuring the
compound's integrity and obtaining reliable and reproducible experimental results.

Introduction

BI-0115 is a valuable research tool for studying the role of LOX-1 in various pathological
processes, including cardiovascular diseases.[1][2] As with any bioactive small molecule, its
stability is paramount. This document summarizes the recommended storage conditions,
stability profile, and provides a general protocol for assessing its stability.

Physicochemical Properties

A brief overview of the physicochemical properties of BI-0115 is provided in the table below.
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Property Value Reference
Molecular Formula C15H14CINsO [1]
Molecular Weight 287.75 g/mol [1]
Appearance Solid powder [1]
Purity >98% [1]

- Soluble in DMSO. Moderate
Solubility N [1112]
solubility at pH 7.

Recommended Storage Conditions

Proper storage is critical to maintain the quality and shelf life of BI-0115. The following
conditions are recommended based on manufacturer guidelines.

Solid Compound
Condition Temperature Duration Notes

Keep dry and
Short-term Storage 0-4°C Days to weeks protected from light.[1]
[3]

Keep dry and

protected from light.[1]
Long-term Storage -20 °C Months to years [3] A shelf life of over

3 years is suggested if

stored properly.[1]

The compound is
considered stable for
o ) the duration of
Shipping Ambient Temperature A few weeks ) o
ordinary shipping and
customs procedures.

[1]3]

Stock Solutions
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It is recommended to prepare a concentrated stock solution in a suitable solvent, such as
DMSO.[1] Aliquoting the stock solution is advised to prevent repeated freeze-thaw cycles.[4]

Condition Temperature Duration Notes

Short-term Storage 0-4°C Days to weeks [3]

[3] One supplier
suggests storage at
Long-term Storage -20 °C Months -20°C forupto 1
month and at -80°C
for up to 6 months.[4]

Stability Profile
General Stability

BI-0115 is a stable compound when stored under the recommended conditions.[1][3]

Microsomal Stability

The stability of BI-0115 in human, rat, and mouse liver microsomes has been characterized as
"not optimal,” which qualifies the compound primarily as a tool for in vitro studies.[2]

Experimental Protocols

The following sections provide generalized protocols for preparing BI-0115 solutions and
assessing its stability.

Protocol for Preparation of Stock Solution

Objective: To prepare a concentrated stock solution of BI-0115 for experimental use.
Materials:
e BI-0115 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

Procedure:

o Equilibration: Allow the vial of solid BI-0115 to equilibrate to room temperature before
opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of BI-0115 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM).

» Dissolution: Vortex the solution until the BI-0115 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly
sealed tubes.

e Storage: Store the aliquots at -20°C or -80°C for long-term storage. For immediate or short-
term use, an aliquot can be stored at 4°C for a few days.

Protocol: General Stability-Indicating HPLC Method

Objective: To outline a general High-Performance Liquid Chromatography (HPLC) method to
assess the stability of BI-0115 and separate it from potential degradation products. This
protocol is a general guideline and should be optimized for the specific equipment and
conditions used.

Workflow for Stability Testing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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